9-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-olhydrochloride

• Molecular Formula: C10H14ClNO2
• Molecular Weight: 215.67 g/mol
• IUPAC Name: 9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-ol;hydrochloride
• InChI: InChI=1S/C10H13NO2.ClH/c1-7-9(12)3-2-8-6-11-4-5-13-10(7)8;/h2-3,11-12H,4-6H2,1H3;1H
• InChI Key: VIMYYMJJJPBUPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OCCNC2)O.Cl

Description

9-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-olhydrochloride is a chemical compound belonging to the benzoxazepine class. These compounds are known for their diverse biological activities and potential therapeutic applications. The structure of this compound includes a benzoxazepine ring system, which is a seven-membered ring containing both nitrogen and oxygen atoms.

Preparation Methods

The synthesis of 9-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-olhydrochloride can be achieved through various synthetic routes. One common method involves the cyclization of substituted isoindole derivatives. This process typically requires specific reaction conditions, such as the presence of a base and a suitable solvent . Industrial production methods may involve the use of microwave heating to facilitate the cyclization process, which can enhance the yield and reduce reaction times .

Chemical Reactions Analysis

9-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-olhydrochloride undergoes several types of chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Common reagents for substitution reactions include halogens and nucleophiles.

Scientific Research Applications

9-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-olhydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including anticancer properties.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: It is used in the development of new materials and chemical processes.

Comparison with Similar Compounds

9-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-olhydrochloride can be compared with other similar compounds, such as:

2,3-Dihydro-1,5-benzoxazepines: These compounds share a similar ring structure but differ in their substituents and biological activities.

1,4-Benzodiazepines: These compounds have a similar core structure but contain a nitrogen atom instead of oxygen in the ring.

The uniqueness of this compound lies in its specific substituents and the resulting biological activities, which distinguish it from other benzoxazepine derivatives .